3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid
Catalog No.
S6695074
CAS No.
1261970-71-1
M.F
C13H7Cl2FO2
M. Wt
285.09 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1261970-71-1
Product Name
3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid
IUPAC Name
3-(3,5-dichlorophenyl)-5-fluorobenzoic acid
Molecular Formula
C13H7Cl2FO2
Molecular Weight
285.09 g/mol
InChI
InChI=1S/C13H7Cl2FO2/c14-10-2-8(3-11(15)6-10)7-1-9(13(17)18)5-12(16)4-7/h1-6H,(H,17,18)
InChI Key
KUWSFOITAXESIB-UHFFFAOYSA-N
SMILES
C1=C(C=C(C=C1C(=O)O)F)C2=CC(=CC(=C2)Cl)Cl
Canonical SMILES
C1=C(C=C(C=C1C(=O)O)F)C2=CC(=CC(=C2)Cl)Cl
This doesn't necessarily mean the compound lacks research applications, but it suggests it might be a relatively new compound or one studied in private industry where research details are not publicly disclosed.
Here are some general areas where fluorinated and chlorinated aromatic acids like 3,5-DiCl-5-F-benzoic acid could be relevant for scientific research:
- Medicinal Chemistry: Fluorine and chlorine atoms can be used to modify the biological properties of molecules, such as improving their binding affinity to target proteins or altering their metabolism in the body. This makes fluorinated and chlorinated aromatic acids interesting candidates for drug discovery efforts [].
- Material Science: Aromatic acids can be used as building blocks for the synthesis of new materials with desirable properties, for example, liquid crystals or polymers []. The presence of fluorine and chlorine atoms can influence the physical and chemical properties of these materials.
- Organic Chemistry: Fluorinated and chlorinated aromatic acids can be used as substrates or reagents in various organic reactions, allowing for the exploration of new reaction mechanisms or the synthesis of complex molecules [].
XLogP3
4.4
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
1
Exact Mass
283.9807130 g/mol
Monoisotopic Mass
283.9807130 g/mol
Heavy Atom Count
18
Dates
Last modified: 11-23-2023
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